Cas no 34838-64-7 (2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI))

2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI) structure
34838-64-7 structure
Product Name:2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI)
CAS No:34838-64-7
MF:C24H18O2
MW:338.398526668549
CID:295131
PubChem ID:568634
Update Time:2025-04-19

2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dicinnamoylbenzene
    • (E)-3-PHENYL-1-(4-[(E)-(3-PHENYL-ACRYLOYL)]-PHENYL)-PROPENONE
    • 3-phenyl-1-[4-(3-phenylprop-2-enoyl)phenyl]prop-2-en-1-one
    • 34838-64-7
    • CBDivE_005696
    • 2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI)
    • Inchi: 1S/C24H18O2/c25-23(17-11-19-7-3-1-4-8-19)21-13-15-22(16-14-21)24(26)18-12-20-9-5-2-6-10-20/h1-18H
    • InChI Key: YDJKHVQLADEYIK-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1C=CC=CC=1)C1C=CC(C(C=CC2C=CC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 338.13074
  • Monoisotopic Mass: 338.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.166
  • Boiling Point: 544.6°Cat760mmHg
  • Flash Point: 199.8°C
  • Refractive Index: 1.666
  • PSA: 34.14
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